N-[4-(3-Ethyl-1,2,4-oxadiazol-5-yl)cyclohexyl]but-2-ynamide

• IUPAC Name: N-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)cyclohexyl]but-2-ynamide
• InChI: InChI=1S/C14H19N3O2/c1-3-5-13(18)15-11-8-6-10(7-9-11)14-16-12(4-2)17-19-14/h10-11H,4,6-9H2,1-2H3,(H,15,18)
• InChI Key: OIOQYOJRMPIHER-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2CCC(CC2)NC(=O)C#CC
• Molecular Formula: C14H19N3O2
• Molecular Weight: 261.32 g/mol
• CAS No.: 2411276-04-3

Description

Synthesis Analysis

The synthesis of this compound involves an efficient one-pot method. Amidoximes react with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows for the production of structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the need for protective groups. The reaction scope includes aryl, hetaryl, and cycloalkyl amidoximes and isatoic anhydrides with different substituents in the aromatic ring and at the amide N atom.

Molecular Structure Analysis

The molecular structure of N-[4-(3-Ethyl-1,2,4-oxadiazol-5-yl)cyclohexyl]but-2-ynamide consists of a cyclohexyl ring, an oxadiazole moiety, and a but-2-ynamide group. The oxadiazole ring is a well-known pharmacophore, frequently encountered in active pharmaceutical ingredients. In this compound, intramolecular hydrogen bonding between the N atom of the oxadiazole moiety and the NH₂ group has been revealed.

Physical and Chemical Properties Analysis

• Melting Point : The compound exhibits a melting point of 188–190°C for one of its derivatives.
• NMR Spectrum : The proton NMR spectrum reveals characteristic peaks corresponding to different functional groups.